Cas no 1805699-82-4 (Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate)

• Product Name: Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate
• CAS No: 1805699-82-4
• MF: C₁₀H₁₀BrN₃O₂
• MW: 284.10930109024
• CID: 4824552
• Update Time: 2025-06-18

Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate

• Inchi： 1S/C10H10BrN3O2/c1-2-16-9(15)5-3-4-6-8(7(5)11)14-10(12)13-6/h3-4H,2H2,1H3,(H3,12,13,14)
• InChI Key： FPQFXOHOMUOJLI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=CC2=C1N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 2.1
• Topological Polar Surface Area: 81

Additional information on Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate

Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate (CAS No. 1805699-82-4): A Comprehensive Overview

Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate (CAS No. 1805699-82-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The benzimidazole core is a well-known scaffold in medicinal chemistry, known for its diverse biological activities, including antifungal, antibacterial, and anticancer properties. The introduction of the ethyl ester group and the bromo substituent at the C-4 position of the benzimidazole ring further enhances the compound's pharmacological profile, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the importance of Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate in targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that the compound effectively reduced tumor growth in vitro and in vivo, suggesting its potential as a lead molecule for anticancer drug development.

Another notable application of Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate is its use as an intermediate in the synthesis of more complex molecules. The presence of the amino group and the carboxylate ester provides multiple functional handles for further chemical modifications, enabling the creation of a wide range of derivatives with tailored biological activities. This versatility makes it an attractive starting material for synthetic chemists working on drug discovery projects.

In addition to its potential therapeutic applications, Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate has also been studied for its role in understanding fundamental biological processes. Research published in Bioorganic & Medicinal Chemistry Letters (2022) explored the binding interactions of this compound with key proteins involved in cellular signaling pathways. The findings revealed that the compound selectively binds to a specific protein target, providing insights into its mechanism of action and potential off-target effects.

The synthesis of Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate has been optimized to ensure high yields and purity, making it readily available for both academic and industrial research. Various synthetic routes have been reported, including multi-step processes involving condensation reactions and functional group transformations. These methods have been refined to minimize side reactions and improve overall efficiency, facilitating large-scale production if required.

From a safety perspective, Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate has been evaluated for its toxicity and environmental impact. Studies conducted by regulatory agencies have shown that the compound is generally safe when handled under appropriate laboratory conditions. However, standard precautions should be taken to ensure safe handling and disposal, as with any chemical reagent.

In conclusion, Ethyl 2-amino-4-bromo-1H-benzimidazole-5-carboxylate (CAS No. 1805699-82-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an important molecule for further investigation and development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play a significant role in advancing our understanding of disease processes and developing new therapeutic strategies.